Cas no 950123-39-4 (N-(1-cyanocyclopentyl)-2-(4-cyclopropyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-(4-cyclopropyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide
• CAS No: 950123-39-4
• MF: C₁₈H₂₃N₃OS
• MW: 329.459722757339
• CID: 5939384
• PubChem ID: 17532763
• Update Time: 2025-07-09

N-(1-cyanocyclopentyl)-2-(4-cyclopropyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopentyl)-2-(4-cyclopropyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide
• AKOS008055805
• EN300-26689229
• Z106818998
• N-(1-cyanocyclopentyl)-2-{4-cyclopropyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetamide
• AB00992370-01
• 950123-39-4

• Inchi： 1S/C18H23N3OS/c19-12-18(7-1-2-8-18)20-16(22)11-21-9-5-15-14(6-10-23-15)17(21)13-3-4-13/h6,10,13,17H,1-5,7-9,11H2,(H,20,22)
• InChI Key： MGYXWYIZLNTXDB-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCN(CC(NC1(C#N)CCCC1)=O)C2C1CC1

Computed Properties

• Exact Mass: 329.15618354g/mol
• Monoisotopic Mass: 329.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.4Ų

Additional information on N-(1-cyanocyclopentyl)-2-(4-cyclopropyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide

N-(1-cyanocyclopentyl)-2-(4-cyclopropyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide (CAS No. 950123-39-4): A Comprehensive Overview

The compound N-(1-cyanocyclopentyl)-2-(4-cyclopropyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide, identified by the CAS registry number 950123-39-4, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of N-(1-cyanocyclopentyl)-2-(4-cyclopropyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide is notable for its combination of functional groups and ring systems. The molecule incorporates a cyanocyclopentyl group, which introduces rigidity and electronic properties that can influence reactivity. Additionally, the presence of a thienopyridine ring system adds complexity to the structure, potentially enhancing its ability to interact with biological targets or serve as a scaffold in advanced materials.

Recent studies have focused on the synthesis of this compound, employing innovative methodologies to achieve high yields and purity. Researchers have explored the use of click chemistry and transition-metal catalysis to construct the key intermediates efficiently. These advancements not only improve the scalability of production but also pave the way for further modifications to tailor the compound's properties for specific applications.

In terms of applications, N-(1-cyanocyclopentyl)-2-(4-cyclopropyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide has shown promise in pharmacology as a potential drug candidate. Its ability to modulate key biological pathways makes it a valuable tool in the development of therapies for conditions such as neurodegenerative diseases and cancer. Preclinical studies have demonstrated its efficacy in inhibiting specific enzymes and receptors, highlighting its potential as a lead compound for drug discovery.

Moreover, this compound has attracted interest in materials science due to its unique electronic properties. The integration of aromatic rings and heteroatoms within its structure enables it to serve as a building block for advanced materials such as organic semiconductors and sensors. Recent research has explored its use in creating self-assembled monolayers and nanomaterials with enhanced stability and functionality.

The environmental impact of N-(1-cyanocyclopentyl)-2-(4-cyclopropyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide is another area of active investigation. Scientists are examining its biodegradability and toxicity profiles to ensure that its production and application align with sustainability goals. Preliminary findings suggest that the compound exhibits low toxicity under standard conditions, making it a safer alternative to traditional chemicals in certain industrial processes.

In conclusion, N-(1-cyanocyclopentyl)-2-(4-cyclopropyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-y acetamide (CAS No. 950123 - 39 - 4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific developments. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.